Cas no 2165927-51-3 (methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate)

methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate structure
2165927-51-3 structure
Product Name:methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate
CAS No:2165927-51-3
MF:C10H11FO3
MW:198.190946817398
CID:5783308
PubChem ID:163198708
Update Time:2023-12-26

methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate
    • Methyl (r)-3-(2-fluorophenyl)-3-hydroxypropanoate
    • 2165927-51-3
    • CS-0347146
    • EN300-1854373
    • Benzenepropanoic acid, 2-fluoro-β-hydroxy-, methyl ester, (βR)-
    • Inchi: 1S/C10H11FO3/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5,9,12H,6H2,1H3/t9-/m1/s1
    • InChI Key: IYTGMOVPCCCHTJ-SECBINFHSA-N
    • SMILES: FC1C=CC=CC=1[C@@H](CC(=O)OC)O

Computed Properties

  • Exact Mass: 198.06922237g/mol
  • Monoisotopic Mass: 198.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.229±0.06 g/cm3(Predicted)
  • Boiling Point: 304.7±27.0 °C(Predicted)
  • pka: 12.60±0.20(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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